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Compound of Interest

Compound Name: 4-Isopropoxyphenylboronic acid

Cat. No.: B050181 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the physicochemical properties and

solubility of 4-isopropoxyphenylboronic acid, a key building block in medicinal chemistry and

organic synthesis. This guide consolidates available data, outlines experimental protocols for

solubility determination, and explores the compound's relevance in biological pathways.

Physicochemical Properties
4-Isopropoxyphenylboronic acid (CAS: 153624-46-5) is a white to off-white powder.[1] Its

fundamental physical and chemical properties are crucial for its application in research and

development, influencing factors such as reaction kinetics, formulation, and bioavailability. A

summary of these properties is presented below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b050181?utm_src=pdf-interest
https://www.benchchem.com/product/b050181?utm_src=pdf-body
https://www.benchchem.com/product/b050181?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8129493.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₉H₁₃BO₃ ChemicalBook[1]

Molecular Weight 180.01 g/mol ChemicalBook[1]

Melting Point 150-154 °C ChemicalBook[1]

Boiling Point (Predicted) 321.9 ± 44.0 °C ChemicalBook[1]

Density (Predicted) 1.10 ± 0.1 g/cm³ ChemicalBook[1]

pKa (Predicted) 8.78 ± 0.17 ChemicalBook[1]

Storage Temperature
Room Temperature, Sealed in

Dry, Keep in Dark Place
ChemicalBook[1]

Solubility Profile
The solubility of an active pharmaceutical ingredient or intermediate is a critical parameter.

While extensive quantitative solubility data for 4-isopropoxyphenylboronic acid in a range of

solvents is not readily available in the literature, qualitative data and trends from similar

compounds provide valuable insights.

Qualitative Solubility Data

The available data indicates that 4-isopropoxyphenylboronic acid has limited solubility in

common laboratory solvents.

Solvent Solubility Source

Methanol Slightly Soluble / Soluble
ChemicalBook[1], Ruifu

Chemical[2]

DMSO Slightly Soluble ChemicalBook[1]

General Solubility Trends for Phenylboronic Acids

Studies on related phenylboronic acid compounds offer a general understanding of their

solubility behavior. The polarity of the solvent and the potential for hydrogen bonding are key
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determinants.[3]

Polar Solvents: Phenylboronic acids generally show higher solubility in polar organic

solvents, particularly ethers and ketones.[4][5][6][7]

Non-Polar Solvents: Solubility is typically very low in non-polar hydrocarbon solvents.[4][5][6]

[7]

Water: The introduction of an alkoxy group, such as isopropoxy, tends to decrease aqueous

solubility compared to unsubstituted phenylboronic acid.[8][9]

Dehydration: A significant challenge in determining the solubility of boronic acids is their

propensity to dehydrate and form cyclic anhydrides known as boroxines.[4][10] This

equilibrium can complicate measurements and lead to variability in reported data.[4]

Experimental Protocol: Solubility Determination
A reliable and widely used method for determining the solubility of boronic acids in organic

solvents is the dynamic (or synthetic) method.[4][10][11] This technique involves identifying the

temperature at which a solid-liquid mixture of known composition becomes a homogeneous,

single-phase solution upon controlled heating.

Materials and Equipment:

4-Isopropoxyphenylboronic acid

High-purity organic solvents

Jacketed glass vessel for temperature control[11]

Heating/cooling circulator[11]

Calibrated temperature probe[11]

Magnetic stirrer and stir bar[11]

Analytical balance[11]
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Luminance probe or other light source/detector to monitor turbidity[10][11]

Procedure:

Sample Preparation: Accurately weigh the 4-isopropoxyphenylboronic acid and the

selected solvent into the jacketed glass vessel to create a biphasic mixture of precisely

known composition.[10][11]

Heating and Stirring: The mixture is heated at a constant, slow rate (e.g., 0.3 K/h) while

being vigorously stirred to ensure homogeneity.[10][11]

Equilibrium Point Determination: The temperature at which the last solid particles dissolve,

resulting in a clear, transparent solution, is recorded. This "clear point" is the equilibrium

solubility temperature for that specific mole fraction. The disappearance of turbidity can be

monitored visually or instrumentally by measuring the intensity of a light beam passing

through the sample.[10][11]

Data Collection: The procedure is repeated for several different compositions (mole

fractions) to construct a solubility curve, plotting temperature versus mole fraction.[3]

Experimental Workflow Diagram
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Workflow for Dynamic Solubility Determination
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Caption: Workflow for the dynamic method of solubility determination.
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Biological Context and Potential Signaling
Pathways
4-Isopropoxyphenylboronic acid serves as a crucial reactant in the synthesis of various

biologically active molecules.

Key Applications:

COX-2 Inhibitors: It is used in the synthesis of cyclooxygenase-2 (COX-2) inhibitors, which

are a class of nonsteroidal anti-inflammatory drugs (NSAIDs).[1]

Anticancer Agents: The compound is a reactant for creating potent cytotoxic analogues of

Lamellarin D, a marine alkaloid with anticancer properties.[1]

General Role in Signaling:

While specific pathways for 4-isopropoxyphenylboronic acid are not detailed, phenylboronic

acids as a class are known to interact with key biological targets. Boronic acids can act as

enzyme inhibitors, particularly of serine proteases.[12] Furthermore, studies have shown that

phenylboronic acid can inhibit signaling networks involved in cancer cell migration.[13] This

inhibition can occur through the modulation of Rho GTPases, which are critical regulators of

the actin cytoskeleton.

Inhibition of Cell Migration Signaling
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General Phenylboronic Acid (PBA) Inhibition of Rho GTPase Signaling
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Caption: Phenylboronic acids can inhibit key Rho GTPase signaling pathways.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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